3-(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C18H19N5O2/c1-22(2)16-6-7-17(21-20-16)25-15-8-9-23(12-15)18(24)14-5-3-4-13(10-14)11-19/h3-7,10,15H,8-9,12H2,1-2H3
• InChI Key: PZFMKBSQFQVJIM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)OC2CCN(C2)C(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol
• CAS No.: 2034504-34-0

Description

Synthesis Analysis

The synthesis of compounds like DPC often involves the use of pyrrolidine, a five-membered nitrogen heterocycle. Pyrrolidine is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The synthesis strategies used can include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of DPC includes a pyrrolidine ring, which is a five-membered nitrogen heterocycle. This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring.

Scientific Research Applications

Antioxidant Properties and Synthesis

A study by Wijtmans et al. (2004) discusses the synthesis and antioxidant properties of a series of 6-substituted-2,4-dimethyl-3-pyridinols, which are relevant due to their structural similarity and functional relevance to the compound . The research outlines a synthetic strategy involving aryl bromide-to-alcohol conversion and explores the antioxidant capabilities of these compounds, which could suggest potential applications for 3-(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)benzonitrile in fields requiring antioxidant properties Wijtmans et al., 2004.

Molecular Docking and Screening

Flefel et al. (2018) conducted a study on novel pyridine and fused pyridine derivatives, including their synthesis, molecular docking, and in vitro screening for antimicrobial and antioxidant activities. This research could point towards the potential use of this compound in pharmaceutical applications, given its structural relation to the compounds studied Flefel et al., 2018.

Novel Synthetic Approaches

Research by Al-Awadhi et al. (1995) on new synthetic approaches to condensed pyridazinones highlights the utility of alkylpyridazinyl carbonitriles as building blocks. This study's relevance to this compound lies in its detailed exploration of synthetic pathways, which could be instrumental in the development of new compounds with varied applications Al-Awadhi et al., 1995.